4-Acetamido-3-methyl-5-nitrobenzoic acid

• CAS No.: 37901-93-2
• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: 4-acetamido-3-methyl-5-nitrobenzoic acid
• InChI: InChI=1S/C10H10N2O5/c1-5-3-7(10(14)15)4-8(12(16)17)9(5)11-6(2)13/h3-4H,1-2H3,(H,11,13)(H,14,15)
• InChI Key: VQXUOTOPSILLNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C)[N+](=O)[O-])C(=O)O

Description

4-Acetamido-3-methyl-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 60% nitric acid in sulfuric acid (410 mL) was added 4-acetamido-3-methylbenzoic acid (43 g, 0.22 mol) in small portions over 40 min while cooling with an ice bath. After addition of all amide was complete, the reaction mixture was stirred for 1 h at 0° C. and then very slowly poured over 1500 mL of ice. The yellow solid was collected by filtration and washed with ice cold water to give the title compound (38 g, 72% yield). 1H-NMR (CD3OD, 300 MHz) δ 8.29 (s, 1H), 8.18 (s, 1H), 2.39 (s, 3H), 2.16 (s, 3H). Mass spec.: 237 (MH)+.